N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide

• IUPAC Name: N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16BrNO4/c1-19-13-8-10(11(16)9-14(13)20-2)5-6-17-15(18)12-4-3-7-21-12/h3-4,7-9H,5-6H2,1-2H3,(H,17,18)
• InChI Key: HUOCMIXSRDPXMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CCNC(=O)C2=CC=CO2)Br)OC
• Molecular Formula: C15H16BrNO4
• Molecular Weight: 354.20 g/mol

Description

N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide is a chemical compound that belongs to the family of phenethylamines. It is also known as Bromo-DragonFLY, which is a potent hallucinogenic drug. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is a serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. The activation of this receptor by N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide leads to the alteration of these processes, resulting in the hallucinogenic effects of the compound.
Biochemical and Physiological Effects:
N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide has been shown to produce a range of biochemical and physiological effects. These effects include changes in heart rate, blood pressure, and body temperature. The compound also produces alterations in mood, perception, and cognition. These effects are dose-dependent and can vary depending on the individual.

Advantages and Limitations for Lab Experiments

N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide has several advantages and limitations for lab experiments. One advantage is its potent hallucinogenic effects, which make it useful for studying the neural mechanisms underlying perception and cognition. However, the compound's high toxicity and potential for adverse effects limit its use in animal studies and human trials.

Future Directions

There are several future directions for the study of N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide. One direction is the development of safer and more effective analogs of the compound for use in therapeutic applications. Another direction is the study of the neural mechanisms underlying the compound's hallucinogenic effects, which could lead to a better understanding of perception and cognition. Additionally, the compound's potential use in the treatment of cancer and other diseases warrants further investigation.

Synthesis Methods

The synthesis method of N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide involves the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with nitroethane to form 2-bromo-4,5-dimethoxyphenethylamine. This intermediate is then reacted with furfurylamine to form N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide. The synthesis of this compound requires specialized equipment and expertise, and it is not recommended for novice chemists.

Scientific Research Applications

N-[2-(2-bromo-4,5-dimethoxyphenyl)ethyl]-2-furamide has potential applications in various fields of scientific research. It has been studied for its potential use as a therapeutic agent for various conditions such as depression, anxiety, and post-traumatic stress disorder (PTSD). This compound has also been studied for its potential use in the treatment of cancer and other diseases.